Cas no 2580231-59-8 (2-{(benzyloxy)carbonyl(2,6-dimethylphenyl)amino}acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(2,6-dimethylphenyl)amino}acetic acid
• CAS No: 2580231-59-8
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 5664420
• PubChem ID: 165888398
• Update Time: 2025-06-23

2-{(benzyloxy)carbonyl(2,6-dimethylphenyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl](2,6-dimethylphenyl)amino}acetic acid
• 2580231-59-8
• EN300-27731151
• 2-{(benzyloxy)carbonyl(2,6-dimethylphenyl)amino}acetic acid

• Inchi： 1S/C18H19NO4/c1-13-7-6-8-14(2)17(13)19(11-16(20)21)18(22)23-12-15-9-4-3-5-10-15/h3-10H,11-12H2,1-2H3,(H,20,21)
• InChI Key： UYFRZFKAOTYIGT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC(=O)O)C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(benzyloxy)carbonyl(2,6-dimethylphenyl)amino}acetic acid

Comprehensive Introduction to 2-{(benzyloxy)carbonyl(2,6-dimethylphenyl)amino}acetic acid (CAS No. 2580231-59-8)

2-{(benzyloxy)carbonyl(2,6-dimethylphenyl)amino}acetic acid (CAS No. 2580231-59-8) is a specialized organic compound widely recognized in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzyloxycarbonyl protecting group with a 2,6-dimethylphenyl moiety, linked to an acetic acid backbone. Its structural complexity makes it valuable for applications in peptide synthesis, enzyme inhibition studies, and drug development. Researchers often explore its role in modulating biological pathways, particularly in the context of targeted drug delivery and small-molecule therapeutics.

The growing interest in 2-{(benzyloxy)carbonyl(2,6-dimethylphenyl)amino}acetic acid aligns with current trends in precision medicine and bioconjugation techniques. As the pharmaceutical industry shifts toward personalized treatments, compounds like this gain attention for their potential in designing prodrugs or biomarkers. Its carbamate linkage (introduced by the benzyloxycarbonyl group) is particularly noteworthy, as it offers stability under physiological conditions while remaining cleavable by specific enzymes—a property highly sought after in controlled-release formulations.

From a synthetic chemistry perspective, CAS No. 2580231-59-8 exemplifies the convergence of protecting group strategies and carboxylic acid activation. The 2,6-dimethylphenyl substituent enhances steric hindrance, which can influence reactivity in coupling reactions—a topic frequently searched by chemists optimizing amide bond formation or solid-phase peptide synthesis (SPPS). This compound’s versatility also extends to metal-catalyzed transformations, where its aromatic system may participate in cross-coupling reactions.

In analytical chemistry, 2-{(benzyloxy)carbonyl(2,6-dimethylphenyl)amino}acetic acid serves as a reference standard for HPLC and mass spectrometry calibration. Its distinct UV absorption profile (due to the aromatic rings) facilitates detection at low concentrations, addressing the demand for high-sensitivity assays in quality control labs. Recent publications highlight its utility in metabolite identification studies, where researchers correlate its fragmentation patterns with unknown biological samples.

Environmental and regulatory considerations further underscore the relevance of this compound. With increasing scrutiny on green chemistry principles, synthetic routes for 2580231-59-8 are being reevaluated to minimize hazardous byproducts. Discussions in forums often center on atom economy and solvent selection—key SEO terms linked to sustainable synthesis. Additionally, its non-toxic degradation products align with REACH compliance, making it a candidate for eco-friendly pharmaceutical intermediates.

Future directions for 2-{(benzyloxy)carbonyl(2,6-dimethylphenyl)amino}acetic acid research may explore its structure-activity relationships (SAR) in kinase inhibition or GPCR modulation. As AI-driven drug discovery accelerates, computational studies predicting its binding affinities could bridge gaps between in silico modeling and wet-lab validation. These interdisciplinary applications position CAS No. 2580231-59-8 as a compound of enduring scientific interest, adaptable to evolving trends in life sciences and material chemistry.